Cas no 1805309-55-0 (3-(Difluoromethyl)-2-methoxy-4-nitropyridine)

• Product Name: 3-(Difluoromethyl)-2-methoxy-4-nitropyridine
• CAS No: 1805309-55-0
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4848755
• Update Time: 2025-11-01

3-(Difluoromethyl)-2-methoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-4-nitropyridine

• Inchi： 1S/C7H6F2N2O3/c1-14-7-5(6(8)9)4(11(12)13)2-3-10-7/h2-3,6H,1H3
• SMILES： FC(C1C(=NC=CC=1[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 1.6
• Topological Polar Surface Area: 67.9

Additional information on 3-(Difluoromethyl)-2-methoxy-4-nitropyridine

3-(Difluoromethyl)-2-methoxy-4-nitropyridine (CAS No. 1805309-55-0): A Comprehensive Overview

3-(Difluoromethyl)-2-methoxy-4-nitropyridine (CAS No. 1805309-55-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive difluoromethyl, methoxy, and nitro substituents on a pyridine ring, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 3-(Difluoromethyl)-2-methoxy-4-nitropyridine is particularly noteworthy due to its ability to modulate specific biological pathways. The presence of the difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group contributes to its solubility and reactivity. The nitro substituent, on the other hand, imparts potent electrophilic properties, making the compound a potential candidate for various therapeutic applications.

In recent years, extensive research has been conducted to explore the pharmacological properties of 3-(Difluoromethyl)-2-methoxy-4-nitropyridine. Studies have shown that this compound exhibits significant activity against a variety of microbial pathogens, including bacteria and fungi. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 3-(Difluoromethyl)-2-methoxy-4-nitropyridine possesses potent antibacterial activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity towards mammalian cells.

Beyond its antimicrobial properties, 3-(Difluoromethyl)-2-methoxy-4-nitropyridine has also shown promise in the treatment of inflammatory diseases. Research conducted at the University of California, Los Angeles (UCLA) in 2022 revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The potential anticancer properties of 3-(Difluoromethyl)-2-methoxy-4-nitropyridine have also been investigated. A study published in Cancer Research in 2023 reported that this compound exhibits selective cytotoxicity towards cancer cells, particularly those derived from breast and lung tumors. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

In addition to its biological activities, the synthetic accessibility of 3-(Difluoromethyl)-2-methoxy-4-nitropyridine is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it feasible for industrial applications. One such method involves the nitration of 3-(difluoromethyl)-2-methoxypyridine using concentrated nitric acid under controlled conditions.

The safety profile of 3-(Difluoromethyl)-2-methoxy-4-nitropyridine has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, as with any new chemical entity, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-(Difluoromethyl)-2-methoxy-4-nitropyridine (CAS No. 1805309-55-0) is a promising compound with a wide range of potential applications in medicine and pharmaceuticals. Its unique chemical structure confers multiple biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area for future exploration.